Cas no 1390656-62-8 (Pyridine, 2,6-dichloro-4-(dimethoxymethyl)-)
Pyridine, 2,6-dichloro-4-(dimethoxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2,6-dichloro-4-(dimethoxymethyl)-
-
- Inchi: 1S/C8H9Cl2NO2/c1-12-8(13-2)5-3-6(9)11-7(10)4-5/h3-4,8H,1-2H3
- InChI Key: SZZBAXGZOSWAFK-UHFFFAOYSA-N
- SMILES: C1(Cl)=NC(Cl)=CC(C(OC)OC)=C1
Pyridine, 2,6-dichloro-4-(dimethoxymethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-379682-1.0g |
2,6-dichloro-4-(dimethoxymethyl)pyridine |
1390656-62-8 | 1.0g |
$0.0 | 2023-03-02 |
Pyridine, 2,6-dichloro-4-(dimethoxymethyl)- Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on Pyridine, 2,6-dichloro-4-(dimethoxymethyl)-
Recent Advances in the Study of Pyridine, 2,6-dichloro-4-(dimethoxymethyl)- (CAS: 1390656-62-8) and Its Applications in Chemical Biology and Medicine
Pyridine, 2,6-dichloro-4-(dimethoxymethyl)- (CAS: 1390656-62-8) is a specialized pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its dichloro and dimethoxymethyl functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Pyridine, 2,6-dichloro-4-(dimethoxymethyl)- in the synthesis of potent kinase inhibitors. The researchers utilized this compound as a building block to develop a series of small molecules targeting aberrant kinase activity in cancer cells. The study reported promising in vitro results, with several derivatives exhibiting nanomolar inhibitory activity against specific oncogenic kinases. These findings underscore the compound's utility in designing targeted therapies for precision medicine.
In addition to its applications in oncology, recent research has also investigated the compound's potential in antimicrobial drug development. A 2024 preprint on bioRxiv described the synthesis of novel antimicrobial agents using Pyridine, 2,6-dichloro-4-(dimethoxymethyl)- as a core scaffold. The study demonstrated that structural modifications of this compound could yield derivatives with broad-spectrum activity against multidrug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. This research opens new avenues for addressing the global challenge of antimicrobial resistance.
The compound's unique chemical properties have also made it valuable in chemical biology studies. Recent work published in ACS Chemical Biology utilized Pyridine, 2,6-dichloro-4-(dimethoxymethyl)- as a chemical probe to investigate protein-ligand interactions. The study employed advanced techniques such as X-ray crystallography and isothermal titration calorimetry to elucidate the binding mechanisms of this compound with various biological targets. These insights are critical for rational drug design and understanding molecular recognition processes.
From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable methods for producing Pyridine, 2,6-dichloro-4-(dimethoxymethyl)-. A 2023 paper in Organic Process Research & Development described a novel catalytic system that significantly improves the yield and reduces the environmental impact of the synthesis process. This innovation addresses both economic and green chemistry considerations, making the compound more accessible for research and potential commercial applications.
Looking forward, the diverse applications of Pyridine, 2,6-dichloro-4-(dimethoxymethyl)- (CAS: 1390656-62-8) continue to expand. Current research directions include exploring its use in PROTAC (Proteolysis Targeting Chimera) technology, where it could serve as a linker or targeting moiety for protein degradation. Additionally, its potential in diagnostic imaging agents is being investigated, particularly in the development of PET tracers for neurological disorders. These emerging applications highlight the compound's versatility and importance in advancing chemical biology and medical research.
1390656-62-8 (Pyridine, 2,6-dichloro-4-(dimethoxymethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)